Cas no 2171833-01-3 (1-methyl-4,8,12-trioxa-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 1-methyl-4,8,12-trioxa-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2171833-01-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5879464
• PubChem ID: 165530549
• Update Time: 2025-11-06

1-methyl-4,8,12-trioxa-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,8,12-trioxa-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane
• EN300-1280631
• 2171833-01-3

• Inchi： 1S/C12H22N2O3/c1-14-4-7-16-9-11(14)8-13-12(17-10-11)2-5-15-6-3-12/h13H,2-10H2,1H3
• InChI Key： VPWDYWAHPXQHMK-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2C)CNC21CCOCC2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 43Ų

Additional information on 1-methyl-4,8,12-trioxa-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane

Introduction to 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane (CAS No. 2171833-01-3): Applications and Recent Research Developments

The compound 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane, identified by its CAS number 2171833-01-3, represents a fascinating molecular architecture that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound features a complex heterocyclic system composed of oxygen and nitrogen atoms, arranged in a unique spiro configuration that imparts distinct physicochemical properties and potential biological activities.

The structural framework of 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane is characterized by its three interconnected rings: a tetrahydropyran ring (C5), an azepine ring (C7), and a dioxolane ring (C6), all linked through spiro carbon atoms. This intricate arrangement creates a rigid yet flexible backbone that can interact with biological targets in precise ways. The presence of multiple oxygen and nitrogen atoms also enhances the compound's ability to form hydrogen bonds and other non-covalent interactions with biomolecules.

In recent years, the exploration of spirocyclic compounds has expanded dramatically due to their unique structural features and potential therapeutic applications. Spiro compounds are known for their enhanced metabolic stability, reduced solubility issues, and improved binding affinities compared to linear analogs. The specific configuration of 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane makes it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction pathways. Dysregulation of kinase activity is implicated in various diseases, particularly cancers, making them prime targets for therapeutic intervention. Preliminary studies have suggested that the rigid spiro structure of 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane can effectively mimic natural substrates or transition states of kinases, thereby inhibiting their activity through competitive or allosteric mechanisms.

The compound's ability to engage with biological targets has also been explored in the context of antimicrobial applications. The oxygen-rich heterocyclic system provides multiple sites for interaction with bacterial enzymes and cell wall components, potentially disrupting essential metabolic pathways or structural integrity. Recent research has highlighted the growing challenge posed by antibiotic-resistant pathogens, underscoring the need for novel antimicrobial agents with unique mechanisms of action. 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane represents a promising candidate in this area due to its distinctive chemical profile.

Beyond its potential as an antimicrobial agent, 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress-induced damage to neuronal cells. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a candidate for developing therapies that modulate neuronal function or protect against neurotoxic insults.

The synthesis of 1-methyl-4,8,12-trioxa-1,15-diazadispiro[5.2.5⁹.2⁶hexadecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure regioselectivity and high yield formation of the desired product structure; however recent advances in transition-metal-catalyzed reactions have made it more feasible to construct such complex molecules efficiently.

In conclusion, 1-methyl-4,,8,,12-trioxa,1,15-diazadispiro[5.,2.,5⁹.,2⁶(hexadecane (CAS No 2171833 - 01 - 3)) is a structurally intriguing compound with significant potential across multiple therapeutic areas including oncology, antimicrobial applications,and neuroprotection Its unique molecular architecture allows it to interact selectively with biological targets making it an invaluable scaffold for drug discovery efforts As research continues into understanding its mechanism(s)of action further development could unlock novel treatments for debilitating diseases While synthetic challenges remain they continue to be addressed through innovative methodologies ensuring continued progress toward harnessing this promising molecule's full potential